
n-Decyl methacrylate CAS number and
identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860 Get Quote

An In-depth Technical Guide to n-Decyl Methacrylate for Researchers, Scientists, and Drug

Development Professionals

Core Identification and Properties
n-Decyl methacrylate is a valuable monomer in polymer chemistry, particularly for applications

requiring tailored hydrophobicity, flexibility, and biocompatibility. Its long alkyl chain and reactive

methacrylate group make it a versatile building block for a wide range of polymeric materials

relevant to the pharmaceutical and biomedical fields.

Chemical Identifiers
A comprehensive list of identifiers for n-Decyl methacrylate is provided below to ensure

accurate substance recognition and seamless integration with chemical databases and

regulatory information.
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Identifier Type Value Citations

CAS Number 3179-47-3 [1][2][3]

IUPAC Name decyl 2-methylprop-2-enoate [4]

Molecular Formula C₁₄H₂₆O₂ [3][4][5]

Synonyms

n-Decyl methacrylate, Decyl

methacrylate, Methacrylic acid,

decyl ester

[3][4][6][7][8]

European Community (EC)

Number
221-657-1 [3]

PubChem CID 18510 [4]

UNII 6FH245R509 [3]

Physicochemical Properties
The physical and chemical properties of n-Decyl methacrylate are crucial for its handling,

polymerization, and the characteristics of the resulting polymers.

Property Value Citations

Molecular Weight 226.36 g/mol [2][3][5]

Appearance Clear, slightly viscous liquid [5]

Density 0.877 g/cm³ at 20°C [3]

Boiling Point 288.6 °C at 760 mmHg [3]

Melting Point -44 °C [3][8]

Flash Point 114.7 °C [3]

Refractive Index n20/D 1.442 [3][8]

Water Solubility 199 μg/L at 20°C [3]
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Polymerization of n-Decyl Methacrylate
Poly(n-decyl methacrylate) can be synthesized through various polymerization techniques.

The choice of method influences the polymer's molecular weight, polydispersity, and

architecture, which in turn affect its material properties.

Experimental Protocol: Thermal Polymerization of n-
Decyl Methacrylate
This protocol describes the bulk thermal polymerization of n-Decyl methacrylate to produce

poly(n-decyl methacrylate).

Materials:

n-Decyl methacrylate monomer

Vacuum line

Heat-sealable glass ampule

Oven

Procedure:

The n-Decyl methacrylate monomer is purified by distillation under vacuum.[1]

The purified monomer is transferred into a dust-free, heat-sealable glass ampule.[1]

The ampule is connected to a vacuum line and the monomer is degassed to remove

dissolved oxygen, which can inhibit polymerization.

The ampule is flame-sealed under vacuum.[1]

The sealed ampule is placed in an oven at 120°C (393 K) for 36 hours to induce thermal

polymerization.[1]

Following polymerization, the sample is annealed at 100°C (373 K) for two weeks to ensure

the reaction reaches equilibrium.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://www.benchchem.com/product/b1582860?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ma9804601
https://pubs.acs.org/doi/10.1021/ma9804601
https://pubs.acs.org/doi/10.1021/ma9804601
https://pubs.acs.org/doi/10.1021/ma9804601
https://pubs.acs.org/doi/10.1021/ma9804601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The sample is then slowly cooled to room temperature over several days.[1]

Characterization:

The weight-average molecular weight (Mw) can be determined by static light scattering after

dissolving the polymer in a suitable solvent like tetrahydrofuran (THF).[1]

The glass transition temperature (Tg) can be measured using Differential Scanning

Calorimetry (DSC).[1]

Alternative Polymerization Methods
Other common methods for polymerizing methacrylates like n-Decyl methacrylate include:

Free-Radical Polymerization: This is a common and versatile method. It is typically initiated

by thermal or photochemical decomposition of an initiator, such as azobisisobutyronitrile

(AIBN) or benzoyl peroxide, to generate free radicals.[5][9] The reaction is usually carried out

in bulk or in solution.

Emulsion Polymerization: This technique is used to produce polymer nanoparticles in an

aqueous medium.[2][9] The monomer is emulsified in water with a surfactant, and a water-

soluble initiator is used. This method is advantageous for producing high molecular weight

polymers at a fast polymerization rate.

Atom Transfer Radical Polymerization (ATRP): ATRP is a controlled radical polymerization

technique that allows for the synthesis of polymers with well-defined architectures, molecular

weights, and low polydispersity.[7] This method involves a reversible deactivation of the

growing polymer chains by a transition metal complex, typically copper-based.

Applications in Drug Development
The hydrophobicity and flexibility imparted by the n-decyl side chain make poly(n-decyl
methacrylate) and its copolymers attractive for various applications in drug delivery and

biomaterials. Methacrylate-based polymers are widely used for creating drug delivery systems

such as nanoparticles and pH-responsive micelles.[10][11][12]

Nanoparticle Formulation for Drug Delivery
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Polymers containing n-Decyl methacrylate can be used to formulate nanoparticles for

encapsulating hydrophobic drugs, enhancing their solubility and bioavailability.

A general workflow for nanoparticle synthesis via nanoprecipitation is described below.

Preparation of Phases

Nanoprecipitation

Purification and Collection

Organic Phase:
Poly(n-decyl methacrylate) and
hydrophobic drug dissolved in a

water-miscible organic solvent (e.g., THF).

Rapid injection of the organic phase
into the stirred aqueous phase.

Aqueous Phase:
Water, optionally containing a surfactant

to aid nanoparticle stability.

Self-assembly of the polymer into
nanoparticles due to the solvent shift,

encapsulating the drug.

Removal of the organic solvent,
typically by evaporation under reduced pressure.

Collection of the nanoparticle suspension.
Further purification by dialysis or centrifugation

may be performed.

Click to download full resolution via product page

Fig. 1: Generalized workflow for the synthesis of drug-loaded nanoparticles.

Biocompatibility Considerations
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While polymethyl methacrylate (PMMA) is widely used in medical devices and is generally

considered biocompatible, the biocompatibility of modified polymers should be assessed.[13]

[14] For polymers containing n-Decyl methacrylate, it is important to evaluate their potential

cytotoxicity and inflammatory response, especially for applications involving direct contact with

tissues or the bloodstream.

Experimental and Logical Workflows
General Polymerization Workflow
The following diagram illustrates a generalized workflow for the synthesis and characterization

of poly(n-decyl methacrylate).

Synthesis

Characterization

Monomer Purification
(e.g., vacuum distillation)

Polymerization
(e.g., Thermal, Free-Radical, ATRP)

Polymer Purification
(e.g., precipitation in a non-solvent)

Gel Permeation Chromatography (GPC)
(for molecular weight and polydispersity)

Nuclear Magnetic Resonance (NMR)
(for chemical structure confirmation)

Differential Scanning Calorimetry (DSC)
(for thermal properties, e.g., Tg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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